Cas no 1255667-06-1 (1-tert-Butyl 3-methyl 5,5-difluoropiperidine-1,3-dicarboxylate)

• Product Name: 1-tert-Butyl 3-methyl 5,5-difluoropiperidine-1,3-dicarboxylate
• CAS No: 1255667-06-1
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• MDL: MFCD18433629
• CID: 1073544
• PubChem ID: 68309262
• Update Time: 2025-11-06

1-tert-Butyl 3-methyl 5,5-difluoropiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-methyl 5,5-difluoropiperidine-1,3-dicarboxylate
• 3-Methyl 1-(2-methyl-2-propanyl) 5,5-difluoro-1,3-piperidinedicar boxylate
• EN300-269205
• BCP19991
• Methyl N-Boc-5,5-Difluoropiperidine-3-Carboxylate
• 1-(tert-butyl) 3-methyl 5,5-difluoropiperidine-1,3-dicarboxylate
• Methyl 1-Boc-5,5-difluoropiperidine-3-carboxylate
• 3-Methyl 1-boc-(5,5-difluoro)piperidine-3-carboxylate
• AMY34141
• MFCD18433629
• CS1947
• O1-tert-butyl O3-methyl 5,5-difluoropiperidine-1,3-dicarboxylate
• CS-W001368
• AKOS024463131
• N-t-BOC-3-Methyl-5,5-difluoropiperidine-3-carboxylate, AldrichCPR
• SB11296
• SY035048
• N-t-BOC-3-Methyl-5,5-Difluoropiperidine-3-Carboxylate
• AS-46564
• 1,3-Piperidinedicarboxylic acid, 5,5-difluoro-, 1-(1,1-dimethylethyl) 3-methyl ester
• 1-O-tert-butyl 3-O-methyl 5,5-difluoropiperidine-1,3-dicarboxylate
• 1-tert-butyl3-methyl5,5-difluoropiperidine-1,3-dicarboxylate
• SCHEMBL12524856
• 1255667-06-1

• MDL： MFCD18433629
• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(17)15-6-8(9(16)18-4)5-12(13,14)7-15/h8H,5-7H2,1-4H3
• InChI Key： MCMQSTZMIVFBRA-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CC(C(=O)OC)C1)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-tert-Butyl 3-methyl 5,5-difluoropiperidine-1,3-dicarboxylate

Market Research and Analysis Report on 1-Tert-Butyl 3-Methyl 5,5-Difluoropiperidine-1,3-Dicarboxylate (1255667-06-1)

The compound 1-Tert-Butyl 3-Methyl 5,5-Difluoropiperidine-1,3-Dicarboxylate, identified by the CAS number 1255667-06-1, has emerged as a significant player in the chemical and pharmaceutical industries. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is widely utilized in drug discovery and development due to its structural versatility and potential bioactivity.

Recent studies have highlighted the importance of this compound in various therapeutic areas, including central nervous system disorders, pain management, and infectious diseases. The unique structure of 1-Tert-Butyl 3-Methyl 5,5-Difluoropiperidine-1,3-Dicarboxylate provides it with distinct pharmacokinetic properties, making it an attractive candidate for preclinical and clinical research.

Market demand for this compound has been driven by its application in drug development pipelines. Pharmaceutical companies are increasingly focusing on piperidine derivatives due to their ability to modulate target proteins and enzymes involved in disease pathogenesis. The global market for such compounds is expected to grow significantly over the next five years, fueled by advancements in synthetic chemistry and increasing investments in R&D.

From a supply chain perspective, several key players have established themselves as leading suppliers of 1-Tert-Butyl 3-Methyl 5,5-Difluoropiperidine-1,3-Dicarboxylate. These suppliers leverage state-of-the-art manufacturing facilities and adhere to stringent quality control measures to meet the growing demand from academia and industry alike.

In terms of research trends, there has been a notable increase in publications related to this compound over the past two years. These studies focus on its synthesis optimization, pharmacological evaluation, and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated the exploration of this compound's potential.

Looking ahead, the market for 1-Tert-Butyl 3-Methyl 5,5-Difluoropiperidine-1,3-Dicarboxylate is poised for growth as more compounds enter late-stage clinical trials. The integration of advanced technologies such as artificial intelligence and machine learning into drug discovery processes is expected to enhance the efficiency of developing novel therapeutics based on this compound.

In conclusion, the compound CAS number 1255667-06-1 represents a promising avenue for innovation in the chemical and pharmaceutical sectors. Its unique properties and diverse applications make it a critical component of modern drug development strategies. As research continues to uncover new insights into its potential uses, the market for this compound is set to expand further.